Cas no 56447-12-2 (2-cyanocyclopropane-1-carboxylic acid)

• Product Name: 2-cyanocyclopropane-1-carboxylic acid
• CAS No: 56447-12-2
• MF: C₅H₅NO₂
• MW: 111.098701238632
• MDL: MFCD28360894
• CID: 3166629
• PubChem ID: 19417527
• Update Time: 2025-05-28

2-cyanocyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyanocyclopropanecarboxylic acid
• 2-cyanocyclopropane-1-carboxylic acid
• 2-Cyano-cyclopropanecarboxylic acid
• 2-cyano-1-cyclopropanecarboxylic acid
• SB12622
• DB-164280
• 1883302-77-9
• SB40892
• (1S,2R)-2-cyanocyclopropanecarboxylic acid
• 1883302-75-7
• AKOS023809560
• MFCBCXRMDAOFOT-UHFFFAOYSA-N
• 56447-12-2
• (1R,2R)-2-Cyanocyclopropanecarboxylic acid
• CS-0054093
• SCHEMBL2225872
• MFCD28360894
• PB43399
• P14648
• AS-52255
• EN300-65920
• 2-cyanocyclopropanecarboxylicacid
• SY244876

• MDL： MFCD28360894
• Inchi： 1S/C5H5NO2/c6-2-3-1-4(3)5(7)8/h3-4H,1H2,(H,7,8)
• InChI Key： MFCBCXRMDAOFOT-UHFFFAOYSA-N
• SMILES： OC(C1CC1C#N)=O

Computed Properties

• Exact Mass: 111.032028402 g/mol
• Monoisotopic Mass: 111.032028402 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 61.1
• Molecular Weight: 111.10

Experimental Properties

• Density: 1.3±0.0 g/cm3
• Boiling Point: 338.3±0.0 °C at 760 mmHg
• Flash Point: 158.4±0.0 °C
• Vapor Pressure: 0.0±0.0 mmHg at 25°C

2-cyanocyclopropane-1-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives Cyclopropanecarboxylic acids

Additional information on 2-cyanocyclopropane-1-carboxylic acid

2-Cyanocyclopropanecarboxylic Acid (CAS No. 56447-12-2): Properties, Applications, and Market Insights

2-Cyanocyclopropanecarboxylic acid (CAS No. 56447-12-2) is a specialized organic compound with a unique structure that combines a cyclopropane ring with a carboxylic acid and a nitrile functional group. This combination of functional groups makes it a valuable intermediate in organic synthesis and pharmaceutical research. The compound's molecular formula is C5H5NO2, and it is known for its versatility in chemical transformations.

The 2-cyanocyclopropanecarboxylic acid structure features a strained three-membered cyclopropane ring, which contributes to its reactivity. The presence of both the cyano group (-CN) and the carboxylic acid (-COOH) allows for diverse chemical modifications, making it a popular choice for researchers in medicinal chemistry and material science. Its molecular weight is 111.10 g/mol, and it typically appears as a white to off-white crystalline powder.

One of the most common questions researchers ask is: "What are the applications of 2-cyanocyclopropanecarboxylic acid in drug discovery?" This compound serves as a key building block in the synthesis of various biologically active molecules. Its strained ring system can mimic transition states in enzymatic reactions, making it useful for designing enzyme inhibitors. Recent studies have explored its potential in developing novel antiviral agents and central nervous system (CNS) drugs, particularly in the context of emerging viral infections and neurodegenerative diseases.

In the field of organic synthesis, 2-cyanocyclopropanecarboxylic acid derivatives are frequently employed to create complex molecular architectures. The compound's reactivity allows for ring-opening reactions, decarboxylation, and nucleophilic additions at the cyano group. These transformations enable the preparation of various heterocyclic compounds, which are essential scaffolds in many pharmaceutical products. Researchers often search for "synthetic routes using 2-cyanocyclopropanecarboxylic acid" to find innovative ways to incorporate this moiety into their target molecules.

The physical and chemical properties of 2-cyanocyclopropanecarboxylic acid make it suitable for various industrial applications. It has moderate solubility in polar organic solvents like methanol and dimethyl sulfoxide (DMSO), but limited solubility in water. This property is crucial for its handling and purification in laboratory settings. The compound's stability under normal conditions and its melting point range (typically between 120-125°C) are important parameters for storage and transportation considerations.

Recent advancements in green chemistry have brought attention to more sustainable methods for producing 2-cyanocyclopropanecarboxylic acid. Environmental concerns and regulatory pressures have led researchers to investigate "eco-friendly synthesis of cyclopropane derivatives", with this compound being no exception. New catalytic methods and solvent-free reactions are being developed to reduce waste and improve atom economy in its production.

The pharmaceutical industry's growing interest in small molecule therapeutics has increased demand for specialized intermediates like 2-cyanocyclopropanecarboxylic acid. Market analysis shows steady growth in the fine chemicals sector, particularly for compounds used in personalized medicine and targeted drug delivery systems. Companies specializing in custom synthesis frequently list this compound in their catalogs, responding to queries about "where to buy 2-cyanocyclopropanecarboxylic acid" and "high purity cyclopropane derivatives".

Quality control is paramount when working with 2-cyanocyclopropanecarboxylic acid. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely used to verify its purity and identity. The compound's stability profile requires proper storage conditions, typically recommending protection from moisture and storage at room temperature in well-sealed containers.

In academic research, 2-cyanocyclopropanecarboxylic acid has found applications beyond medicinal chemistry. Materials scientists have explored its use in creating novel polymeric materials with unique mechanical properties. The strained ring system can impart interesting characteristics to polymers, leading to investigations into "cyclopropane-containing smart materials" for various technological applications.

Safety considerations for handling 2-cyanocyclopropanecarboxylic acid follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses should be used. The compound's material safety data sheet (MSDS) provides detailed handling instructions, and researchers often search for "2-cyanocyclopropanecarboxylic acid safety guidelines" before working with it.

The future outlook for 2-cyanocyclopropanecarboxylic acid appears promising, particularly in the context of drug discovery and advanced materials. As synthetic methodologies continue to advance, new applications for this versatile building block are likely to emerge. The compound's unique structural features ensure it will remain relevant in chemical research, answering the growing demand for "innovative organic synthesis intermediates" in various scientific disciplines.